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For Researchers, Scientists, and Drug Development Professionals

Pyridinium dichromate (PDC), also known as the Cornforth reagent, is a versatile and

selective oxidizing agent widely used in organic synthesis.[1][2][3] Its efficacy in converting

primary and secondary alcohols to aldehydes and ketones, respectively, makes it a valuable

tool in the synthesis of complex molecules, including pharmaceutical intermediates.[1][2][4]

However, as a hexavalent chromium compound, PDC's reactivity necessitates stringent

storage and handling protocols to ensure its stability, efficacy, and the safety of laboratory

personnel.[5][6] This guide provides an in-depth overview of the core principles of PDC storage

and stability, supported by summarized data, handling protocols, and logical workflow

diagrams.

Chemical Stability and Properties
PDC is an orange to brown crystalline solid that is generally stable under normal, ambient

conditions when stored correctly.[1][2][5][7][8][9] It is commercially available and can be

conveniently handled.[5] The stability of PDC is, however, contingent on several factors,

including temperature, moisture, and absence of contaminants.

Hygroscopicity: There is conflicting information regarding PDC's hygroscopicity. Several

sources describe it as non-hygroscopic or not particularly hygroscopic and stable in open air.[1]

[5][6][7] Conversely, other safety and supplier data sheets explicitly label it as hygroscopic and

sensitive to moisture, recommending storage under an inert atmosphere.[4][10][11][12] Given

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b156615?utm_src=pdf-interest
https://www.benchchem.com/product/b156615?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cornforth_reagent
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-chemical-properties-and-applications-of-pyridinium-dichromate-to
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-2006-951561.pdf
https://en.wikipedia.org/wiki/Cornforth_reagent
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-chemical-properties-and-applications-of-pyridinium-dichromate-to
https://www.fishersci.ca/shop/products/pyridinium-dichromate-98-thermo-scientific-1/p-7046587
https://www.organic-chemistry.org/chemicals/oxidations/pyridinium-dichromate-pdc.shtm
https://www.organic-chemistry.org/chemicals/oxidations/pyridinium-chlorochromate-pcc.shtm
https://en.wikipedia.org/wiki/Cornforth_reagent
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-chemical-properties-and-applications-of-pyridinium-dichromate-to
https://www.organic-chemistry.org/chemicals/oxidations/pyridinium-dichromate-pdc.shtm
http://www.adichemistry.com/organic/organicreagents/pdc/pyridinium-dichromate-1.html
https://www.alfa-chemistry.com/cas_20039-37-6.htm
https://www.chemimpex.com/products/04839
https://www.organic-chemistry.org/chemicals/oxidations/pyridinium-dichromate-pdc.shtm
https://en.wikipedia.org/wiki/Cornforth_reagent
https://www.organic-chemistry.org/chemicals/oxidations/pyridinium-dichromate-pdc.shtm
https://www.organic-chemistry.org/chemicals/oxidations/pyridinium-chlorochromate-pcc.shtm
http://www.adichemistry.com/organic/organicreagents/pdc/pyridinium-dichromate-1.html
https://www.fishersci.ca/shop/products/pyridinium-dichromate-98-thermo-scientific-1/p-7046587
https://www.fishersci.com/store/msds?partNumber=AAL1513222&productDescription=PYRIDINIUM+DICHROMATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4390259.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15132~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2015:25:18~~Pyridinium%20dichromate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


this discrepancy, it is best practice to treat PDC as a hygroscopic substance and take

precautions to protect it from atmospheric moisture.

Thermal Stability: PDC is stable at room temperature but will decompose upon heating.[13] The

decomposition temperature is reported to be between approximately 177 °C and 298 °C.[13]

Hazardous decomposition products formed under fire conditions include carbon oxides (CO,

CO₂), nitrogen oxides (NOx), and chromium oxides.[10][13]

Shelf Life: The defined shelf life of PDC can vary. One supplier indicates a shelf life of 60

months when stored at room temperature.[14] However, other suppliers note that if a retest or

expiration date is not provided on the Certificate of Analysis, they do not have sufficient stability

data to determine a shelf life, in which case a standard warranty of one year from the shipment

date is applicable.[15] Users should always refer to the supplier-specific documentation for

shelf-life information.

Recommended Storage and Handling
Proper storage is critical to maintain the chemical integrity of PDC and to prevent hazardous

situations. The following tables summarize the key storage parameters and incompatibilities.

Table 1: Recommended Storage Conditions for Pyridinium Dichromate
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Parameter Recommendation Rationale & Citations

Temperature

Store in a cool, dry, well-

ventilated area. Room

temperature is generally

acceptable, with some sources

recommending <15°C.[13]

To prevent thermal

decomposition and maintain

stability.[13]

Atmosphere

Store in a tightly closed

container,[13] preferably under

an inert gas.[10]

To protect from moisture, given

its potentially hygroscopic

nature, and prevent

contamination.[10][11]

Light Store in a dark place.
To prevent potential light-

induced degradation.

Container

Use original, tightly sealed

containers.[13][16] Ensure

containers are properly

grounded/bonded when

transferring.

To prevent contamination,

moisture ingress, and static

discharge.[16]

Table 2: Physical and Chemical Stability Data
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Property Value / Description Citations

Appearance
Orange to brown crystalline

powder.
[1][14]

Melting Point 152-153 °C [2][10][11]

Decomposition Temp. ~177 - 298 °C [13]

Solubility

Soluble in water, DMF, DMSO,

and acetonitrile. Sparingly

soluble in dichloromethane,

chloroform, and acetone.

Insoluble in hexane, ether, and

ethyl acetate.

[1][3][4][7][17]

pH
Almost neutral; slightly acidic

due to pyridinium cations.
[1][7]

Incompatibilities and Hazards
PDC is a strong oxidizing agent and a flammable solid that can intensify fires.[1][13] It is crucial

to store it away from incompatible materials to prevent fires, explosions, or other hazardous

reactions. An explosion has been reported during a gram-scale PDC oxidation reaction that

also involved acetic anhydride, potentially caused by contamination or an uncontrolled

exotherm.[18]

Table 3: Incompatible Materials and Conditions to Avoid
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Class
Specific Examples /
Conditions

Rationale & Citations

Conditions to Avoid

Excess heat, sparks, open

flames, ignition sources, dust

generation, moisture.

Risk of fire, explosion, and

decomposition.[10][13]

Combustible Materials Wood, paper, oil, clothing.
As an oxidizer, PDC can cause

fire upon contact.[10]

Reducing Agents Strong reducing agents.
Vigorous or violent reaction.

[10]

Organic Materials
General organic compounds,

solvents.

Risk of fire or uncontrolled

oxidation.[10][13]

Powdered Metals Finely powdered metals.
Risk of vigorous reaction.[10]

[13]

Experimental Protocols and Handling
Given its hazardous nature, including being a suspected carcinogen, all work with PDC must

be conducted with appropriate safety measures.[1][13]

General Handling Protocol:

Preparation: Always handle PDC inside a certified chemical fume hood.[18] Ensure an

eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and chemical safety goggles with a face shield.[10][18]

Dispensing: Minimize dust generation when handling the solid. Use explosion-proof

equipment and take precautionary measures against static discharge by grounding and

bonding containers.

Reaction Setup: For oxidation reactions, PDC is typically added to a suspension of the

substrate in an appropriate solvent like dichloromethane (CH₂Cl₂).[19] The use of anhydrous
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conditions is recommended to prevent the over-oxidation of primary alcohols to carboxylic

acids.[7][19]

Reaction Control: For gram-scale or potentially energetic oxidations, always use a cooling

bath (e.g., an ice bath) to manage any exothermic reactions.[18] Add reagents slowly and in

a controlled manner while monitoring the internal reaction temperature.[18] The addition of

molecular sieves or Celite can accelerate slow reactions and simplify work-up by adsorbing

the reduced chromium byproducts.[1][19]

Work-up: Upon reaction completion, the reaction mixture, which often contains a brown, tar-

like precipitate, is typically filtered through a pad of Celite to remove chromium salts.[19] The

filter cake is washed with the reaction solvent, and the combined organic layers are then

washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated.

[19]

Waste Disposal: All chromium-containing waste is hazardous and must be disposed of

according to institutional and environmental regulations. Do not let the product enter drains.

[10][13]

Visualization of Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of

Pyridinium Dichromate.
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Caption: Workflow for Safe PDC Storage, Handling, and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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